Cas no 72239-32-8 (2-Thiazolamine,4,5-dihydro-N-[(2-methylphenyl)methyl]-)

2-Thiazolamine,4,5-dihydro-N-[(2-methylphenyl)methyl]- structure
72239-32-8 structure
Product Name:2-Thiazolamine,4,5-dihydro-N-[(2-methylphenyl)methyl]-
CAS No:72239-32-8
MF:C11H14N2S
MW:206.307260990143
CID:566855
PubChem ID:3055293
Update Time:2025-04-19

2-Thiazolamine,4,5-dihydro-N-[(2-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolamine,4,5-dihydro-N-[(2-methylphenyl)methyl]-
    • 2-((o-Methylbenzyl)amino)-2-thiazoline
    • N-[(2-methylphenyl)methyl]-4,5-dihydro-1,3-thiazol-2-amine
    • 72239-32-8
    • 2-Thiazoline, 2-((o-methylbenzyl)amino)-
    • SCHEMBL11349824
    • 4,5-Dihydro-N-[(2-methylphenyl)methyl]-2-thiazolamine
    • 2-Thiazolamine, 4,5-dihydro-N-((2-methylphenyl)methyl)-
    • DTXSID60222569
    • Inchi: 1S/C11H14N2S/c1-9-4-2-3-5-10(9)8-13-11-12-6-7-14-11/h2-5H,6-8H2,1H3,(H,12,13)
    • InChI Key: XKHYNSGLWAWLMO-UHFFFAOYSA-N
    • SMILES: S1CCN=C1NCC1C=CC=CC=1C

Computed Properties

  • Exact Mass: 206.08792
  • Monoisotopic Mass: 206.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • Density: 1.17
  • Boiling Point: 350.9°C at 760 mmHg
  • Flash Point: 166°C
  • Refractive Index: 1.622
  • PSA: 24.39
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